5-ethyl-N-(4-methoxyphenethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-ethyl-N-[2-(4-methoxyphenyl)ethyl]-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C24H24N4O3/c1-3-27-15-20(23(29)25-14-13-17-9-11-19(31-2)12-10-17)22-21(16-27)24(30)28(26-22)18-7-5-4-6-8-18/h4-12,15-16H,3,13-14H2,1-2H3,(H,25,29)
• InChI Key: QIMINGVNWRDUGO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NCCC4=CC=C(C=C4)OC
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol
• CAS No.: 921833-35-4

Description

5-ethyl-N-(4-methoxyphenethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C24H24N4O3 and its molecular weight is 416.481. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

5-ethyl-N-(4-methoxyphenethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide and its derivatives have been the focus of various synthetic and characterization studies. For instance, the synthesis of related 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has been explored through the reaction of N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate in ethanol, showcasing the compound's role in the development of new cytotoxic agents against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014). Additionally, X-ray powder diffraction data for structurally related compounds underline its importance in the synthesis of anticoagulant agents like apixaban, emphasizing its pivotal role in intermediate synthesis steps (Wang et al., 2017).

Cytotoxic Activity

The compound and its derivatives have been investigated for their in vitro cytotoxic activity. Research has demonstrated the synthesis and evaluation of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, highlighting their cytotoxicity against various human cancer cell lines, including colon (HCT116), lung (A549), breast (MCF-7), and liver (HepG2) cancer cells. These studies offer valuable insights into the structure-activity relationship and potential therapeutic applications of these compounds (Hassan et al., 2015).

Antimicrobial and Antitumor Activities

Further research into related pyrazolo[3,4-d]pyrimidine and pyrazole derivatives has revealed their significant anti-tumor and antimicrobial activities. These compounds have been synthesized through various methods and tested in mouse tumor models and against different human cancer cell lines, showing promising results in combating cancer and microbial infections. Such studies underscore the potential of this compound derivatives in the development of new therapeutic agents (Nassar et al., 2015).